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Compound of Interest

Compound Name: 2,4,5-Trifluorophenylacetic acid

Cat. No.: B042848 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,4,5-Trifluorophenylacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and solubility of

2,4,5-Trifluorophenylacetic acid (CAS No. 209995-38-0), a key intermediate in the synthesis

of various pharmacologically active compounds.[1][2][3] This document presents quantitative

data in a structured format, details relevant experimental methodologies, and includes a visual

representation of the melting point determination workflow.

Physicochemical Data Summary
2,4,5-Trifluorophenylacetic acid is a white to off-white crystalline solid.[4][5] Its key physical

properties are summarized below.
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Property Value Source

Melting Point 121-125 °C [1][5][6][7]

121-124 °C [8]

118-122 °C [4]

123 °C [9]

Water Solubility Poorly soluble / Insoluble [4][10]

Organic Solvent Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol, acetone)

[4][9]

Slightly soluble in chloroform,

DMSO, and methanol
[1][7]

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the melting

point and solubility of a solid compound like 2,4,5-Trifluorophenylacetic acid.

Melting Point Determination via Capillary Method
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound, whereas impurities tend to depress and broaden the

melting range.[11]

Apparatus and Materials:

Melting point apparatus (digital or oil bath-based)

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

2,4,5-Trifluorophenylacetic acid sample

Mortar and pestle or spatula
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Heating oil (e.g., mineral oil or silicone oil) if using an oil bath

Procedure:

Sample Preparation: A small amount of the 2,4,5-Trifluorophenylacetic acid is finely

powdered.[12]

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 1-2 mm.[11]

Apparatus Setup:

Oil Bath Method: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then immersed in a beaker containing

heating oil.

Digital Apparatus: The packed capillary tube is inserted into the designated slot in the

melting point apparatus.

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C

per minute, especially when approaching the expected melting point.[11] The sample is

observed carefully.

Data Recording: Two temperatures are recorded to define the melting range:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted into a clear liquid.

[11]

Verification: The procedure should be repeated with a fresh sample and capillary tube to

ensure accuracy.[12]

Solubility Determination (General Protocol)
This protocol outlines a general method for determining the solubility of a compound in various

solvents at a specific temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b042848?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus and Materials:

2,4,5-Trifluorophenylacetic acid sample

A selection of solvents (e.g., water, methanol, ethanol, acetone, chloroform)

Analytical balance

Vials or test tubes with closures

Constant temperature bath or shaker

Vortex mixer

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Preparation of Saturated Solution: An excess amount of 2,4,5-Trifluorophenylacetic acid is

added to a known volume of the chosen solvent in a vial.

Equilibration: The vial is sealed and placed in a constant temperature bath, typically set to 25

°C. The mixture is agitated (stirred or shaken) for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached and the solution is saturated.

Phase Separation: The vial is allowed to stand undisturbed at the same temperature to let

the undissolved solid settle.

Sample Collection and Filtration: A clear aliquot of the supernatant is carefully withdrawn and

immediately filtered to remove any suspended solid particles.

Quantification: The concentration of 2,4,5-Trifluorophenylacetic acid in the filtered

saturated solution is determined using a pre-validated analytical method.

Calculation: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL) or

moles per unit volume (mol/L).
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Visualized Workflow
The following diagram illustrates the standard experimental workflow for determining the

melting point of 2,4,5-Trifluorophenylacetic acid using the capillary method.

Sample Preparation Measurement

Data Recording

Analysis & Conclusion

Start Powder the solid sample1 Pack sample into capillary tube (1-2 mm)2 Place capillary in apparatus Heat slowly (1-2 °C/min)3 Observe for melting4
Record T1 (first liquid drop)5a

Record T2 (fully liquid)
5b

Determine melting range (T1-T2) End6

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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